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Compound of Interest

Compound Name: Pityol

Cat. No.: B1250210 Get Quote

Pityol: An In-Depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Pityol, with the IUPAC name 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol, is a specific

stereoisomer of a substituted tetrahydrofuran. Despite its well-defined chemical structure,

publicly available information regarding its synthesis, biological activities, mechanism of action,

and detailed experimental protocols is exceedingly scarce. This document summarizes the

available chemical and physical data for Pityol and highlights the current knowledge gaps in

the scientific literature.

Chemical Structure and Identification
Pityol is a chiral molecule containing two stereocenters, leading to its specific designation as

(2R,5S). The core of the molecule is a tetrahydrofuran ring, substituted at the 2-position with a

2-hydroxypropyl-2 group and at the 5-position with a methyl group.

Chemical Structure:

Caption: 2D Chemical Structure of Pityol.

Table 1: Chemical Identifiers for Pityol
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Identifier Value

IUPAC Name 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol[1]

Molecular Formula C₈H₁₆O₂[1]

InChI
InChI=1S/C8H16O2/c1-6-4-5-7(10-6)8(2,3)9/h6-

7,9H,4-5H2,1-3H3/t6-,7+/m0/s1[1]

InChIKey GDFJZYRQAYBNLM-NKWVEPMBSA-N[1]

Canonical SMILES C[C@H]1CC--INVALID-LINK--C(C)(C)O[1]

CAS Number

Not explicitly available for this specific

stereoisomer. A related compound, trans-pityol,

has the CAS number 105814-93-5[2].

Physicochemical Properties
The following table summarizes the computed physicochemical properties of Pityol, primarily

sourced from the PubChem database. It is important to note that these are computationally

derived values and may not have been experimentally verified.

Table 2: Computed Physicochemical Properties of Pityol
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Property Value Source

Molecular Weight 144.21 g/mol PubChem[1]

XLogP3 1.1 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 144.11503 g/mol PubChem[1]

Monoisotopic Mass 144.11503 g/mol PubChem[1]

Topological Polar Surface Area 29.5 Å² PubChem[1]

Heavy Atom Count 10 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 120 PubChem[1]

Synthesis and Experimental Protocols
A comprehensive search of scientific literature and chemical databases did not yield any

specific, detailed experimental protocols for the synthesis of Pityol (2-[(2R,5S)-5-methyloxolan-

2-yl]propan-2-ol). General synthetic strategies for substituted tetrahydrofurans often involve

intramolecular cyclization of diols or related precursors. However, achieving the specific

(2R,5S) stereochemistry would necessitate a stereocontrolled synthetic route, potentially

involving chiral starting materials or asymmetric catalysis.

Without published methods, a hypothetical retrosynthetic analysis could be proposed.

Pityol
(2R,5S)-2-[(5-methyloxolan-2-yl)]propan-2-ol Chiral Diol PrecursorIntramolecular Cyclization Simpler Chiral Starting Materials

(e.g., from chiral pool or asymmetric synthesis)
Functional Group Interconversion

Click to download full resolution via product page
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Caption: Hypothetical Retrosynthetic Pathway for Pityol.

It is crucial to emphasize that this is a generalized and hypothetical pathway. The actual

reaction conditions, catalysts, and purification methods would require extensive experimental

development and optimization.

Biological Activity and Mechanism of Action
As of the date of this document, there is no readily available scientific literature detailing the

biological activities or mechanism of action of Pityol. Numerous searches of prominent

scientific databases have not returned any studies investigating its pharmacological,

toxicological, or any other biological effects.

It is important to distinguish Pityol from a similarly named compound, Phytol. Phytol is a

diterpene alcohol that is a constituent of chlorophyll and has been the subject of various

biological studies. The similarity in names can lead to confusion, but these are structurally

distinct molecules with different chemical and likely different biological properties.

Signaling Pathways and Logical Relationships
Given the absence of data on the biological activity and mechanism of action of Pityol, it is not

possible to construct any diagrams of signaling pathways or experimental workflows related to

its biological effects.

Conclusion and Future Directions
Pityol (2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol) is a chemically defined molecule with

available computed physicochemical properties. However, there is a significant lack of publicly

accessible information regarding its synthesis, experimental protocols, and biological functions.

For researchers and drug development professionals interested in this molecule, the following

steps would be necessary:

De novo Synthesis: Development of a stereoselective synthetic route to obtain the pure

(2R,5S)-isomer of Pityol.

Structural Verification: Thorough characterization of the synthesized compound using

techniques such as NMR spectroscopy, mass spectrometry, and chiral chromatography to
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confirm its structure and stereochemistry.

Biological Screening: A comprehensive screening program to investigate potential biological

activities, including but not limited to, antimicrobial, anti-inflammatory, and cytotoxic effects.

Mechanism of Action Studies: If any significant biological activity is identified, further studies

would be required to elucidate the underlying mechanism of action.

This document serves to summarize the current state of knowledge on Pityol and to highlight it

as a molecule with a significant information gap, representing a potential area for novel

chemical and biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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